Cas no 15717-48-3 (9H-Purin-2-amine,8-chloro-6-(1-piperidinyl)-9-b-D-ribofuranosyl-)

9H-Purin-2-amine,8-chloro-6-(1-piperidinyl)-9-b-D-ribofuranosyl- structure
15717-48-3 structure
Product Name:9H-Purin-2-amine,8-chloro-6-(1-piperidinyl)-9-b-D-ribofuranosyl-
CAS No:15717-48-3
MF:C15H21ClN6O4
MW:384.818041563034
CID:156227
PubChem ID:273019
Update Time:2025-04-19

9H-Purin-2-amine,8-chloro-6-(1-piperidinyl)-9-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-2-amine,8-chloro-6-(1-piperidinyl)-9-b-D-ribofuranosyl-
    • NSC-117844
    • 8-Chloro-9-pentofuranosyl-6-(piperidin-1-yl)-1,9-dihydro-2H-purin-2-imine
    • DTXSID20935623
    • 15717-48-3
    • NSC117844
    • Inchi: 1S/C15H21ClN6O4/c16-14-18-8-11(21-4-2-1-3-5-21)19-15(17)20-12(8)22(14)13-10(25)9(24)7(6-23)26-13/h7,9-10,13,23-25H,1-6H2,(H2,17,19,20)
    • InChI Key: OKNDLDOMGCHNRV-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C(=NC(N)=NC=2N1C1C(C(C(CO)O1)O)O)N1CCCCC1

Computed Properties

  • Exact Mass: 384.13153
  • Monoisotopic Mass: 384.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 143Ų

Experimental Properties

  • Density: 1.92
  • Boiling Point: 775.9°Cat760mmHg
  • Flash Point: 423°C
  • Refractive Index: 1.844
  • PSA: 142.78
  • LogP: 0.30990
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